Cas no 2549024-07-7 (2-[5-(2-difluoromethanesulfonylbenzoyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1,3-thiazole)

• Product Name: 2-[5-(2-difluoromethanesulfonylbenzoyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1,3-thiazole
• CAS No: 2549024-07-7
• MF: C₁₇H₁₇F₂N₃O₃S₂
• MW: 413.461988210678
• CID: 5329942
• PubChem ID: 154830757
• Update Time: 2025-07-09

2-[5-(2-difluoromethanesulfonylbenzoyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2549024-07-7
• AKOS040728048
• F6783-0301
• 2-[5-(2-difluoromethanesulfonylbenzoyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1,3-thiazole
• [2-[(Difluoromethyl)sulfonyl]phenyl][hexahydro-5-(2-thiazolyl)pyrrolo[3,4-c]pyrrol-2(1H)-yl]methanone

• Inchi： 1S/C17H17F2N3O3S2/c18-16(19)27(24,25)14-4-2-1-3-13(14)15(23)21-7-11-9-22(10-12(11)8-21)17-20-5-6-26-17/h1-6,11-12,16H,7-10H2
• InChI Key： CNJOAQGVNDSNCS-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1S(C(F)F)(=O)=O)(N1CC2CN(C3=NC=CS3)CC2C1)=O

Computed Properties

• Exact Mass: 413.06794008g/mol
• Monoisotopic Mass: 413.06794008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.466±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 624.1±65.0 °C(Predicted)
• pka: 6.39±0.10(Predicted)

Additional information on 2-[5-(2-difluoromethanesulfonylbenzoyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1,3-thiazole

Professional Introduction to Compound with CAS No. 2549024-07-7 and Product Name: 2-[5-(2-difluoromethanesulfonylbenzoyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1,3-thiazole

Compound with the CAS number 2549024-07-7 and the product name 2-[5-(2-difluoromethanesulfonylbenzoyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1,3-thiazole represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse pharmacological properties and potential applications in the treatment of various diseases. The unique structural features of this compound, particularly its incorporation of a difluoromethanesulfonylbenzoyl moiety and an octahydropyrrolo[3,4-c]pyrrol scaffold, contribute to its distinctive chemical and biological characteristics.

The difluoromethanesulfonylbenzoyl group is a key structural element that imparts specific electronic and steric properties to the molecule. This group has been widely studied for its ability to enhance binding affinity and selectivity in drug candidates. The presence of fluorine atoms in this moiety can lead to increased metabolic stability and improved pharmacokinetic profiles, making it an attractive feature for medicinal chemists seeking to develop novel therapeutics. Recent studies have demonstrated that compounds containing difluoromethanesulfonylbenzoyl groups often exhibit enhanced interactions with biological targets, leading to more potent and selective pharmacological effects.

The octahydropyrrolo[3,4-c]pyrrol scaffold is another critical component of this compound that contributes to its unique properties. This bicyclic structure is known for its ability to mimic natural products and has been explored in various drug discovery programs. The rigid framework of the octahydropyrrolo[3,4-c]pyrrol core provides a stable platform for further functionalization, allowing for the introduction of additional pharmacophores that can modulate biological activity. In recent years, there has been a growing interest in developing small molecules based on this scaffold due to their potential as scaffolds for drug discovery.

The combination of these structural elements in 2-[5-(2-difluoromethanesulfonylbenzoyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1,3-thiazole suggests that it may possess a range of pharmacological activities. Thiazole derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the octahydropyrrolo[3,4-c]pyrrol scaffold further extends the potential applications of this compound by adding another layer of complexity and functionality.

Recent research has highlighted the importance of heterocyclic compounds in drug development. Studies have shown that these molecules can exhibit high binding affinity and selectivity for biological targets, making them valuable candidates for therapeutic intervention. The unique structural features of 2-[5-(2-difluoromethanesulfonylbenzoyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1,3-thiazole, including the difluoromethanesulfonylbenzoyl group and the octahydropyrrolo[3,4-c]pyrrol scaffold, position it as a promising candidate for further investigation.

In addition to its structural features, the chemical properties of this compound make it an interesting subject for study. The presence of multiple functional groups allows for a wide range of chemical modifications, enabling researchers to explore different pharmacological profiles. These modifications can be tailored to optimize binding interactions with biological targets, potentially leading to the development of more effective therapeutics.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves complex reactions that require careful optimization to ensure high yields and purity. The successful preparation of 2-[5-(2-difluoromethanesulfonylbenzoyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1,3-thiazole demonstrates the expertise and capabilities of modern synthetic methods in constructing complex heterocyclic structures.

Future studies on this compound will likely focus on evaluating its biological activity across various disease models. Initial experiments may involve testing its interactions with enzymes and receptors relevant to specific therapeutic areas. Additionally, computational studies using molecular modeling techniques can provide insights into how the structure of this compound interacts with biological targets at the molecular level.

The potential applications of 2549024-07-7 are vast and varied. Given its unique structural features and reported biological activities, it could be developed into a lead compound for drugs targeting diseases such as cancer, inflammation, and infectious diseases. The incorporation of fluorine atoms in the difluoromethanesulfonylbenzoyl group may also contribute to improved bioavailability and metabolic stability, making it an attractive candidate for further development.

In conclusion,2549024-07-7 represents a significant advancement in medicinal chemistry with its novel structure and promising pharmacological properties. The combination of the difluoromethanesulfonylbenzoyl group and the octahydropyrrolo[3,4-c]pyrrol scaffold provides a unique platform for developing new therapeutics. Future research will likely focus on exploring its biological activity and potential applications in treating various diseases.